![molecular formula C20H23N3O5 B2806593 (4-(Furan-2-carbonyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone CAS No. 2034299-92-6](/img/structure/B2806593.png)
(4-(Furan-2-carbonyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4-(Furan-2-carbonyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone is a useful research compound. Its molecular formula is C20H23N3O5 and its molecular weight is 385.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Conformationally Constrained Butyrophenones with Affinity for Dopamine and Serotonin Receptors : A study by Raviña et al. (2000) involved synthesizing novel butyrophenones, similar in structure to the compound , that showed potential as antipsychotic agents. These compounds exhibited affinity for dopamine (D(1), D(2), D(4)) and serotonin (5-HT(2A), 5-HT(2B), 5-HT(2C)) receptors, indicating their potential application in neuropharmacology (Raviña et al., 2000).
Antimicrobial Activity of Pyridine Derivatives : Patel, Agravat, and Shaikh (2011) synthesized new pyridine derivatives that showed variable and modest activity against bacterial and fungal strains. These compounds are structurally related to the compound and highlight its potential utility in antimicrobial research (Patel, Agravat, & Shaikh, 2011).
Histamine H3 Receptor Antagonists : A study by Swanson et al. (2009) involved the synthesis of small molecules with a heterocyclic core, similar to the compound , and their evaluation as histamine H3 receptor antagonists. These compounds demonstrated potential in crossing the blood-brain barrier, indicating their relevance in neurological disorders (Swanson et al., 2009).
Antibacterial Activity of Terazosin Hydrochloride Derivatives : Kumar, Rajnish, and Mazumdar (2021) investigated Terazosin hydrochloride and its derivatives for antibacterial activity. These derivatives, including those similar to the compound , showed promising results against various bacteria, highlighting potential applications in combating bacterial infections (Kumar, Rajnish, & Mazumdar, 2021).
Corrosion Inhibition of Mild Steel : Singaravelu, Bhadusha, and Dharmalingam (2022) explored the use of organic inhibitors, including compounds structurally similar to the one , for corrosion inhibition of mild steel in an acidic medium. These findings are significant in the field of materials science and corrosion prevention (Singaravelu, Bhadusha, & Dharmalingam, 2022).
Properties
IUPAC Name |
[4-(furan-2-carbonyl)piperazin-1-yl]-[6-(oxolan-2-ylmethoxy)pyridin-3-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O5/c24-19(15-5-6-18(21-13-15)28-14-16-3-1-11-26-16)22-7-9-23(10-8-22)20(25)17-4-2-12-27-17/h2,4-6,12-13,16H,1,3,7-11,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCRSQZUYNDHMMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)COC2=NC=C(C=C2)C(=O)N3CCN(CC3)C(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.